N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-9-6-11(17)14-12(7-9)22-15(19-14)18-13(20)8-21-10-4-2-1-3-5-10/h1-7H,8H2,(H,18,19,20)
• InChI Key: VYPPDWJLNTVTTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=C(C=C3Cl)Cl
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol

Description

N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide, also known as DBNPA, is a chemical compound that has been widely used as a biocide in various industrial applications. DBNPA is a white crystalline powder that is soluble in water and has a strong oxidizing property. It is a highly effective antimicrobial agent that can control the growth of bacteria, fungi, and algae.

Scientific Research Applications

Synthesis and Biological Evaluation

• Diastereoselective Synthesis : A study by Alborz et al. (2018) discusses the diastereoselective synthesis of novel benzothiazole-substituted β-lactam hybrids using (benzo[d]thiazol-2-yl)phenoxyacetic acid as a precursor. These compounds showed potential as medicines due to their antimicrobial activities and low toxicity in mammalian cells (Alborz et al., 2018).

Environmental Applications

• Herbicide Treatment : Ghoshdastidar and Tong (2013) investigated the use of membrane bioreactor technology for treating phenoxyacetic and benzoic acid herbicides, highlighting the environmental persistence and mobility of compounds like 2,4-dichlorophenoxyacetic acid (Ghoshdastidar & Tong, 2013).

Pharmaceutical Research

• Structure-Activity Relationships : Stec et al. (2011) examined N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a potent inhibitor of PI3Kα and mTOR, and its analogues for improved metabolic stability (Stec et al., 2011).

Photovoltaic and Sensing Applications

• Solar Cells and Sensing : Mary et al. (2020) conducted studies on benzothiazolinone acetamide analogs for their potential use as photosensitizers in dye-sensitized solar cells and as ligands for binding interactions with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Anticancer Activities

• Anticancer Research : Tay et al. (2012) investigated the anticancer activities of some N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives, finding notable activity in certain compounds (Tay et al., 2012).

Corrosion Inhibition

• Steel Corrosion Inhibition : Hu et al. (2016) synthesized benzothiazole derivatives to study their effect as corrosion inhibitors against steel in acidic solutions, demonstrating their efficacy in protecting steel surfaces (Hu et al., 2016).